Cas no 1251603-10-7 (2-{6-(4-methylpiperidin-1-yl)sulfonyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyridin-2-yl}acetonitrile)

• Product Name: 2-{6-(4-methylpiperidin-1-yl)sulfonyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyridin-2-yl}acetonitrile
• CAS No: 1251603-10-7
• MF: C₁₄H₁₇N₅O₃S
• MW: 335.381480932236
• CID: 6387558
• PubChem ID: 49665983
• Update Time: 2025-10-31

2-{6-(4-methylpiperidin-1-yl)sulfonyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyridin-2-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-methylpiperidin-1-yl)sulfonyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyridin-2-yl}acetonitrile
• 2-[6-(4-methylpiperidin-1-yl)sulfonyl-3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetonitrile
• AKOS021767382
• VU0624975-1
• F3406-8363
• HMS3561D19
• 1251603-10-7
• [6-[(4-methylpiperidin-1-yl)sulfonyl]-3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl]acetonitrile
• 2-(6-((4-methylpiperidin-1-yl)sulfonyl)-3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)acetonitrile
• 2-{6-[(4-methylpiperidin-1-yl)sulfonyl]-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetonitrile

• Inchi： 1S/C14H17N5O3S/c1-11-4-7-17(8-5-11)23(21,22)12-2-3-13-16-19(9-6-15)14(20)18(13)10-12/h2-3,10-11H,4-5,7-9H2,1H3
• InChI Key： PMWCHICADOJASZ-UHFFFAOYSA-N
• SMILES： C(#N)CN1C(=O)N2C(=N1)C=CC(S(N1CCC(C)CC1)(=O)=O)=C2

Computed Properties

• Exact Mass: 335.10521059g/mol
• Monoisotopic Mass: 335.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-{6-(4-methylpiperidin-1-yl)sulfonyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyridin-2-yl}acetonitrile

Chemical Compound CAS No. 1251603-10-7: 2-{6-(4-Methylpiperidin-1-yl)sulfonyl-3-oxo-2H,3H-1,2,4triazolo4,3-aPyridin-2-yl}Acetonitrile

The chemical compound with CAS No. 1251603-10-7, named 2-{6-(4-methylpiperidin-1-yl)sulfonyl-3-oxo-2H,3H-1,2,4triazolo4,3-aPyridin-2-yl}Acetonitrile, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazolopyridine ring system. The molecule incorporates a sulfonyl group attached to a 4-methylpiperidine moiety and an acetonitrile substituent. Its unique structure makes it a promising candidate for various research and industrial applications.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The presence of the triazolopyridine ring system in CAS No. 1251603-10 has been shown to exhibit significant biological activity. Researchers have demonstrated that this compound can act as a potential lead for drug development in treating various diseases. For instance, its ability to modulate enzyme activity and interact with specific biological targets has been explored in preclinical studies.

The synthesis of CAS No. 1251603 involves a multi-step process that combines advanced organic chemistry techniques. The construction of the triazolopyridine ring system requires precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group and the acetonitrile substituent further enhances the molecule's functional diversity. These steps are critical in determining the compound's stability and reactivity under different conditions.

One of the most intriguing aspects of this compound is its potential application in pharmaceuticals. The sulfonyl group is known for its ability to improve drug-like properties such as solubility and bioavailability. Similarly, the acetonitrile group can influence the molecule's lipophilicity and permeability across biological membranes. These characteristics make CAS No. 1251603 an attractive candidate for drug delivery systems and targeted therapy.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of CAS No. 1251603 with greater accuracy. Using molecular modeling techniques, scientists have identified potential binding sites on target proteins that could be exploited for therapeutic purposes. This has opened new avenues for exploring its role in treating conditions such as cancer, inflammation, and neurodegenerative diseases.

In addition to its pharmaceutical applications, CAS No. 1251603 also holds promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are investigating its ability to act as a semiconductor material or as a component in light-emitting diodes (LEDs). These applications highlight the versatility of this compound beyond traditional medicinal uses.

The development of CAS No. 1251603 has been supported by cutting-edge research methodologies such as high-throughput screening and combinatorial chemistry. These approaches have significantly accelerated the discovery process by enabling rapid testing of multiple structural variations under different conditions. As a result, researchers have gained valuable insights into the structure-property relationships of this compound.

Furthermore, environmental considerations are becoming increasingly important in the synthesis and application of such compounds. Scientists are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during production processes. This aligns with global efforts to promote sustainability while advancing scientific innovation.

In conclusion, CAS No. 1251603 (Product Name: 2-{6-(4-Methylpiperidin-1-YLSULFONYL)-...}) represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structure provides opportunities for both academic research and industrial development while addressing pressing challenges in medicine and technology.